Cas no 1704-15-0 (2-Propen-1-one, 3-hydroxy-1,3-diphenyl-)

• Product name: 2-Propen-1-one, 3-hydroxy-1,3-diphenyl-
• CAS No: 1704-15-0
• MF: C₁₅H₁₂O₂
• MW: 224.254584312439
• CID: 1352197
• PubChem ID: 84413

2-Propen-1-one, 3-hydroxy-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-hydroxy-1,3-diphenyl-
• 3-hydroxy-1,3-diphenylprop-2-en-1-one
• hydroxychalcone
• hydroxybenzalaceto-phenone
• 2-Benzoyl-1-phenylethene-1-ol
• β-Phenyl-β-hydroxyacrylophenone
• 1-Hydroxy-1,3-diphenylpropene-3-one
• 3-Hydroxy-1,3-diphenyl-2-propene-1-one
• 1,3-Diphenyl-3-hydroxy-2-propene-1-one
• 3-hydroxy-1 ,3-diphenylprop-2-en-1-one
• 1704-15-0
• 3-Hydroxy-1,3-diphenyl-propenone

• Inchi： InChI=1S/C15H12O2/c16-14(12-7-3-1-4-8-12)11-15(17)13-9-5-2-6-10-13/h1-11,16H
• InChI Key： RZCYUOWKJNUVBF-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=CC(=O)C2=CC=CC=C2)O

Computed Properties

• Exact Mass: 224.083729621g/mol
• Monoisotopic Mass: 224.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1139 (rough estimate)
• Melting Point: 79.8°C
• Boiling Point: 325.66°C (rough estimate)
• Refractive Index: 1.6600 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones